3',5'-Dimethyl-2'-hydroxyacetophenone
Overview
Description
3’,5’-Dimethyl-2’-hydroxyacetophenone, also known as DMHA or Octodrine, is a chemical compound with the molecular formula C10H12O2 and a molecular weight of 164.20 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 3’,5’-Dimethyl-2’-hydroxyacetophenone consists of 10 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms . The SMILES string representation of the molecule isCc1cc(C)c(O)c(c1)C(C)=O
. Physical and Chemical Properties Analysis
3’,5’-Dimethyl-2’-hydroxyacetophenone is a solid substance . The predicted melting point is 73.14°C, and the predicted boiling point is approximately 261.6°C at 760 mmHg . The predicted density is approximately 1.1 g/cm3, and the predicted refractive index is n20D 1.54 .Scientific Research Applications
Synthesis and Characterization
3',5'-Dimethyl-2'-hydroxyacetophenone (DHA) plays a significant role in the synthesis and characterization of various chemical compounds. For instance, DHA derivatives are used in synthesizing Schiff base ligands, which are then reacted with metals like nickel to create coordination compounds. These compounds are characterized using techniques like UV-Vis spectrophotometry, FT-IR, NMR, and mass spectrometry. Such studies contribute to our understanding of complex molecular structures and behaviors (Ourari et al., 2014).
Catalysis and Chemical Reactions
DHA derivatives are also pivotal in catalysis. A study demonstrated the use of samarium(III) acetylacetonate to promote the auto-condensation of 2,4-pentanedione, yielding a compound related to DHA. This type of catalytic method is essential in creating specific organic compounds, which can be used in various chemical processes and manufacturing (Arias et al., 2000).
Phototransformations and Material Science
The DHA molecule and its derivatives find applications in material science, particularly in phototransformations. A recent study focused on the conformational changes of DHA derivatives under UV radiation. Understanding these phototransformations is crucial for the development of materials with specific optical properties (Pagacz-Kostrzewa et al., 2023).
Safety and Hazards
When handling 3’,5’-Dimethyl-2’-hydroxyacetophenone, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment, including chemical impermeable gloves, is advised. Adequate ventilation should be ensured, and all sources of ignition should be removed .
Properties
IUPAC Name |
1-(2-hydroxy-3,5-dimethylphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-6-4-7(2)10(12)9(5-6)8(3)11/h4-5,12H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBXDUOVVDZNQDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C(=O)C)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1198-66-9 | |
Record name | 2'-Hydroxy-3',5'-dimethylacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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